Cas no 2411180-03-3 ((2R)-2-(2,3-difluoropyridin-4-yl)formamidohexanoic acid)

• Product Name: (2R)-2-(2,3-difluoropyridin-4-yl)formamidohexanoic acid
• CAS No: 2411180-03-3
• MF: C₁₂H₁₄F₂N₂O₃
• MW: 272.247970104218
• CID: 5681341
• PubChem ID: 154880140
• Update Time: 2025-11-07

(2R)-2-(2,3-difluoropyridin-4-yl)formamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2411180-03-3
• EN300-26583964
• Z3177038323
• (2R)-2-[(2,3-Difluoropyridine-4-carbonyl)amino]hexanoic acid
• (2R)-2-[(2,3-difluoropyridin-4-yl)formamido]hexanoic acid
• (2R)-2-(2,3-difluoropyridin-4-yl)formamidohexanoic acid

• Inchi： 1S/C12H14F2N2O3/c1-2-3-4-8(12(18)19)16-11(17)7-5-6-15-10(14)9(7)13/h5-6,8H,2-4H2,1H3,(H,16,17)(H,18,19)/t8-/m1/s1
• InChI Key： RMVYJGPTSMNYRC-MRVPVSSYSA-N
• SMILES： FC1C(=NC=CC=1C(N[C@@H](C(=O)O)CCCC)=O)F

Computed Properties

• Exact Mass: 272.09724864g/mol
• Monoisotopic Mass: 272.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.3Ų

Additional information on (2R)-2-(2,3-difluoropyridin-4-yl)formamidohexanoic acid

Comprehensive Overview of (2R)-2-(2,3-difluoropyridin-4-yl)formamidohexanoic acid (CAS No. 2411180-03-3): Properties, Applications, and Research Insights

The compound (2R)-2-(2,3-difluoropyridin-4-yl)formamidohexanoic acid (CAS No. 2411180-03-3) is a chiral small molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2,3-difluoropyridine moiety and a formamidohexanoic acid backbone, makes it a valuable intermediate for drug discovery and development. This article delves into its chemical properties, synthesis pathways, and emerging applications, addressing key questions frequently searched by researchers and industry professionals.

One of the most searched topics related to CAS No. 2411180-03-3 is its role in enzyme inhibition and targeted drug delivery. Recent studies highlight its potential as a modulator of specific biological pathways, particularly in inflammation and metabolic disorders. The 2,3-difluoropyridine group enhances its binding affinity to certain protein targets, a feature often explored in structure-activity relationship (SAR) studies. Researchers are also investigating its chiral purity and stereoselective synthesis, critical for optimizing its efficacy in therapeutic applications.

From a synthetic chemistry perspective, (2R)-2-(2,3-difluoropyridin-4-yl)formamidohexanoic acid is synthesized via multi-step organic reactions, including amide coupling and asymmetric hydrogenation. Its hexanoic acid chain provides solubility in polar solvents, while the difluoropyridine ring contributes to its stability under physiological conditions. These properties are frequently queried in academic databases, reflecting the compound's relevance in medicinal chemistry and preclinical research.

Another trending topic is the compound's potential in personalized medicine. With the rise of AI-driven drug design, CAS No. 2411180-03-3 has been flagged in computational screenings for its bioisosteric potential—a feature that allows it to replace other functional groups without losing activity. This aligns with the growing demand for sustainable chemistry and green synthesis methods, as researchers seek to minimize waste and improve yield in its production.

In analytical chemistry, the characterization of (2R)-2-(2,3-difluoropyridin-4-yl)formamidohexanoic acid involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure its chemical purity and stereochemical integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound's logP value and pKa are also frequently analyzed, as they influence its pharmacokinetic profile.

Looking ahead, the demand for chiral building blocks like 2411180-03-3 is expected to grow, driven by advancements in bioconjugation and prodrug development. Its compatibility with click chemistry and other modular synthetic approaches further enhances its utility. As the scientific community continues to explore its applications, this compound remains a focal point for innovation in drug discovery and biomolecular engineering.